5-(2,5-Difluorophenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 3-(2,5-difluorophenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C13H7F5O2/c14-8-1-2-12(15)11(5-8)7-3-9(19)6-10(4-7)20-13(16,17)18/h1-6,19H
• InChI Key: ZPTBIZCETZUJMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)OC(F)(F)F)O)F
• Molecular Formula: C13H7F5O2
• DSSTOX Substance ID: DTXSID40686589
• Molecular Weight: 290.18 g/mol
• CAS RN: 1261978-39-5

Description

5-(2,5-Difluorophenyl)-3-trifluoromethoxyphenol, 95% (hereafter referred to as 5-DFTFP) is a synthetic compound that has a wide range of applications in both scientific research and industrial processes. 5-DFTFP is a white crystalline solid with a melting point of approximately 170°C. It is soluble in both organic solvents and water, making it a versatile compound for a variety of applications.

Mechanism of Action

The mechanism of action of 5-DFTFP is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, meaning that it can accept electrons from other molecules and form a covalent bond. This allows the compound to act as a catalyst in certain chemical reactions. Additionally, the compound is believed to interact with the active sites of enzymes, allowing it to affect their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-DFTFP are not yet fully understood. However, studies have shown that the compound can interact with certain enzymes and affect their activity. Additionally, the compound has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

The use of 5-DFTFP in laboratory experiments has a number of advantages. The compound is relatively stable and can be stored for long periods of time without degradation. Additionally, it is soluble in both organic solvents and water, making it a versatile compound for a variety of applications. However, the compound is not without limitations. Its solubility in water is limited, and it is not very soluble in organic solvents. Additionally, the compound can react with other compounds, making it difficult to control the reaction.

Future Directions

The potential applications of 5-DFTFP are vast and could include the development of new pharmaceuticals, pesticides, and dyes. Additionally, the compound could be used in the synthesis of polymers and other materials. Additionally, further research could be conducted to better understand the biochemical and physiological effects of the compound. Finally, more research could be done to better understand the mechanism of action of the compound and to develop new methods for its synthesis.

Synthesis Methods

5-DFTFP can be synthesized through a variety of methods, the most common of which is the reaction of 2,5-difluorophenol and trifluoromethylphenol in the presence of an acid catalyst. The reaction is typically conducted at temperatures of between 80 and 100°C for a period of several hours. The reaction yields a white crystalline solid that is 95% pure.

Scientific Research Applications

5-DFTFP is a useful compound for scientific research due to its wide range of properties. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of polymers and other materials. Additionally, 5-DFTFP has been used as a catalyst in chemical reactions and as a reagent in the synthesis of other compounds.